![molecular formula C18H27NO2 B215503 N-[3-(4-allyl-2-methoxyphenoxy)propyl]-N-cyclopentylamine](/img/structure/B215503.png)
N-[3-(4-allyl-2-methoxyphenoxy)propyl]-N-cyclopentylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(4-allyl-2-methoxyphenoxy)propyl]-N-cyclopentylamine, also known as PACAP-27, is a neuropeptide that has been extensively studied for its potential therapeutic applications in various neurological disorders. This peptide was first discovered in 1989 and has since been shown to have a wide range of effects on the nervous system.
Mechanism of Action
The mechanism of action of N-[3-(4-allyl-2-methoxyphenoxy)propyl]-N-cyclopentylamine is complex and not fully understood. The peptide acts on a variety of receptors in the nervous system, including the PAC1 receptor, which is highly expressed in the brain. This compound has been shown to modulate the release of neurotransmitters, including glutamate and GABA, and to activate signaling pathways involved in cell survival and growth.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. The peptide promotes cell survival and growth, reduces inflammation, and modulates the release of neurotransmitters. This compound has also been shown to have vasodilatory effects and to promote angiogenesis, suggesting potential applications in cardiovascular disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-[3-(4-allyl-2-methoxyphenoxy)propyl]-N-cyclopentylamine in laboratory experiments is its relatively simple synthesis method and high purity. However, the complex mechanism of action and potential for off-target effects may make it difficult to interpret experimental results. Additionally, the cost of this compound may be prohibitive for some researchers.
Future Directions
There are many potential future directions for research on N-[3-(4-allyl-2-methoxyphenoxy)propyl]-N-cyclopentylamine. One area of interest is the development of novel therapeutics based on the peptide, either by modifying the peptide itself or by targeting the receptors it interacts with. Another area of interest is the use of this compound as a diagnostic tool for neurological disorders, as its levels have been shown to be altered in some conditions. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in a variety of neurological and cardiovascular disorders.
Synthesis Methods
N-[3-(4-allyl-2-methoxyphenoxy)propyl]-N-cyclopentylamine can be synthesized using solid-phase peptide synthesis (SPPS) techniques. This involves the stepwise addition of amino acids to a resin-bound peptide chain, followed by cleavage from the resin and purification. The synthesis of this compound is relatively straightforward, and the peptide can be obtained in high purity using this method.
Scientific Research Applications
N-[3-(4-allyl-2-methoxyphenoxy)propyl]-N-cyclopentylamine has been studied extensively for its potential therapeutic applications in a variety of neurological disorders, including migraine, stroke, and traumatic brain injury. The peptide has been shown to have neuroprotective effects, promoting cell survival and reducing inflammation in the nervous system.
properties
Molecular Formula |
C18H27NO2 |
---|---|
Molecular Weight |
289.4 g/mol |
IUPAC Name |
N-[3-(2-methoxy-4-prop-2-enylphenoxy)propyl]cyclopentanamine |
InChI |
InChI=1S/C18H27NO2/c1-3-7-15-10-11-17(18(14-15)20-2)21-13-6-12-19-16-8-4-5-9-16/h3,10-11,14,16,19H,1,4-9,12-13H2,2H3 |
InChI Key |
CJWFEPFNGMJMPL-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC(=C1)CC=C)OCCCNC2CCCC2 |
Canonical SMILES |
COC1=C(C=CC(=C1)CC=C)OCCCNC2CCCC2 |
solubility |
35.6 [ug/mL] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.